Cas no 2229602-12-2 (1-(5-fluoro-2-nitrophenyl)cyclopropylmethanol)

• Product Name: 1-(5-fluoro-2-nitrophenyl)cyclopropylmethanol
• CAS No: 2229602-12-2
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 6175154
• PubChem ID: 165700063
• Update Time: 2025-06-29

1-(5-fluoro-2-nitrophenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-nitrophenyl)cyclopropylmethanol
• EN300-1793705
• [1-(5-fluoro-2-nitrophenyl)cyclopropyl]methanol
• 2229602-12-2

• Inchi： 1S/C10H10FNO3/c11-7-1-2-9(12(14)15)8(5-7)10(6-13)3-4-10/h1-2,5,13H,3-4,6H2
• InChI Key： MUXCIPZCKKSCML-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(CO)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.06447134g/mol
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų

Additional information on 1-(5-fluoro-2-nitrophenyl)cyclopropylmethanol

Introduction to 1-(5-fluoro-2-nitrophenyl)cyclopropylmethanol (CAS No: 2229602-12-2)

1-(5-fluoro-2-nitrophenyl)cyclopropylmethanol, identified by the Chemical Abstracts Service Number (CAS No) 2229602-12-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropylmethanol moiety linked to a fluorinated nitrophenyl group, which endows it with unique structural and functional properties. The presence of both fluorine and nitro substituents in the aromatic ring introduces distinct electronic and steric effects, making this molecule a promising candidate for further exploration in drug discovery and development.

The fluorinated nitrophenyl moiety is particularly noteworthy due to its role in modulating the bioactivity of pharmaceutical agents. Fluorine atoms are known to enhance metabolic stability, improve binding affinity, and alter pharmacokinetic profiles of drug molecules. In contrast, the nitro group contributes to electron-withdrawing effects, which can influence the reactivity and interactions of the molecule with biological targets. The combination of these two substituents in 1-(5-fluoro-2-nitrophenyl)cyclopropylmethanol suggests potential applications in designing novel therapeutic agents with optimized pharmacological properties.

The cyclopropylmethanol backbone is another key structural feature that contributes to the compound's distinct chemical behavior. Cyclopropane rings are known for their high ring strain, which can lead to unique reactivity patterns. In this context, the cyclopropylmethanol group may serve as a versatile scaffold for further derivatization, enabling the creation of structurally diverse analogs with tailored biological activities. This flexibility makes 1-(5-fluoro-2-nitrophenyl)cyclopropylmethanol a valuable intermediate in synthetic chemistry and a potential building block for new drug candidates.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(5-fluoro-2-nitrophenyl)cyclopropylmethanol and biological targets. Studies have shown that the fluorine and nitro substituents can significantly influence the binding affinity and selectivity of the molecule towards various enzymes and receptors. For instance, computational simulations have indicated that this compound may exhibit inhibitory activity against certain kinases, which are implicated in various diseases, including cancer and inflammatory disorders. These findings highlight the potential of 1-(5-fluoro-2-nitrophenyl)cyclopropylmethanol as a lead compound for further pharmacological investigation.

In vitro studies have also provided insights into the metabolic stability and pharmacokinetic behavior of 1-(5-fluoro-2-nitrophenyl)cyclopropylmethanol. Preliminary data suggest that the fluorine atom enhances metabolic stability by protecting the molecule from rapid degradation by cytochrome P450 enzymes. This property is particularly important for drug development, as it can lead to improved bioavailability and longer half-lives of therapeutic agents. Additionally, the cyclopropylmethanol group may contribute to reduced lipophilicity, which could enhance aqueous solubility and oral bioavailability.

The synthesis of 1-(5-fluoro-2-nitrophenyl)cyclopropylmethanol represents a significant achievement in organic chemistry due to its structural complexity. The introduction of both fluorine and nitro groups on an aromatic ring requires precise synthetic methodologies to ensure regioselectivity and high yields. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative approaches in drug discovery.

Current research efforts are focused on expanding the chemical space explored by derivatives of 1-(5-fluoro-2-nitrophenyl)cyclopropylmethanol. By modifying either the fluorinated nitrophenyl or cyclopropylmethanol moieties, chemists aim to identify novel analogs with enhanced potency, selectivity, and pharmacokinetic profiles. Such derivatives may offer new therapeutic opportunities for treating a wide range of diseases, including those that are currently challenging to manage with existing treatments.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying biologically active compounds derived from 1-(5-fluoro-2-nitrophenyl)cyclopropylmethanol. HTS allows researchers to rapidly test large libraries of compounds against various biological targets, enabling the identification of hits with promising pharmacological activity. These hits can then be optimized through structure-based drug design approaches, leading to more effective therapeutic agents.

The role of 1-(5-fluoro-2-nitrophenyl)cyclopropylmethanol in medicinal biology extends beyond its potential as an active pharmaceutical ingredient (API). It serves as an important tool for understanding fundamental mechanisms underlying disease pathogenesis and drug action. By studying its interactions with biological targets, researchers can gain insights into key signaling pathways and molecular events involved in various diseases. This knowledge can pave the way for developing more targeted and effective therapies.

The future prospects for 1-(5-fluoro-2-nitrophenyl)cyclopropylmethanol are promising, given its unique structural features and potential applications in drug discovery. Continued research efforts will likely uncover new derivatives with improved pharmacological properties and expanded therapeutic uses. As computational methods advance further, virtual screening techniques will play an increasingly important role in identifying promising candidates for experimental validation.

In conclusion,1-(5-fluoro-2-nitrophenyl)cyclopropylmethanol (CAS No: 2229602-12-2) represents a significant advancement in pharmaceutical chemistry with potential implications for treating various diseases. Its unique structural features, combined with recent findings from computational studies and preclinical investigations, make it a compelling candidate for further exploration in drug development pipelines.